molecular formula C10H8BrCl2N3 B13225920 6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine

6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine

Cat. No.: B13225920
M. Wt: 321.00 g/mol
InChI Key: YXWGIQLWMXRKAT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine is a halogenated quinoline derivative characterized by a bromo substituent at position 6, dichloro groups at positions 7 and 8, and a methyl group on the N4 nitrogen of the quinoline core.

Properties

Molecular Formula

C10H8BrCl2N3

Molecular Weight

321.00 g/mol

IUPAC Name

6-bromo-7,8-dichloro-4-N-methylquinoline-3,4-diamine

InChI

InChI=1S/C10H8BrCl2N3/c1-15-9-4-2-5(11)7(12)8(13)10(4)16-3-6(9)14/h2-3H,14H2,1H3,(H,15,16)

InChI Key

YXWGIQLWMXRKAT-UHFFFAOYSA-N

Canonical SMILES

CNC1=C(C=NC2=C(C(=C(C=C21)Br)Cl)Cl)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine typically involves multi-step reactions starting from commercially available precursors. The process often includes halogenation, amination, and methylation reactions under controlled conditions. Specific details on the synthetic routes and reaction conditions are proprietary and may vary depending on the manufacturer .

Industrial Production Methods

Industrial production of this compound involves scaling up the laboratory synthesis methods while ensuring safety, efficiency, and cost-effectiveness. The process may include optimization of reaction conditions, use of catalysts, and implementation of purification techniques to achieve high purity and yield .

Chemical Reactions Analysis

Types of Reactions

6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine undergoes various chemical reactions, including:

Common Reagents and Conditions

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinoline N-oxides, while reduction may produce amines or alcohols. Substitution reactions can lead to various substituted quinoline derivatives .

Scientific Research Applications

6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine has several scientific research applications, including:

    Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

    Biology: Investigated for its potential biological activities, including antimicrobial, antiviral, and anticancer properties.

    Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs and treatments.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine involves its interaction with specific molecular targets and pathways. The compound may act by binding to enzymes, receptors, or other proteins, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Analysis

The compound’s uniqueness lies in its substitution pattern. Below is a comparative analysis with structurally related quinoline derivatives:

Compound Name Substituents Key Features
6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine Br (6), Cl (7,8), -NH₂ (3,4), -N(CH₃) (N4) High halogen density; polar diamino groups; potential for hydrogen bonding.
(7R,8R,10S)-10-Bromo-4,8-dimethoxy-... Br (10), OCH₃ (4,8), methyl (2), fused furo-pyranoquinoline Reduced halogenation; methoxy groups enhance lipophilicity; complex bicyclic structure .
4-Bromo-6-methoxy-2-methylquinoline Br (4), OCH₃ (6), CH₃ (2) Methoxy group at 6 alters electronic properties; simpler substitution pattern .
6-Bromo-3,4-dichloro-8-methylquinoline Br (6), Cl (3,4), CH₃ (8) Dichloro at 3,4 (vs. 7,8 in target); positional isomerism affects steric bulk .

Physicochemical and Spectroscopic Properties

  • Polarity and Solubility : The 3,4-diamine groups in the target compound increase polarity compared to methoxy- or methyl-substituted analogs, suggesting higher aqueous solubility .
  • Spectroscopy: ESI-MS data for compound 2 (C₁₈H₂₂BrNO₄) shows isotopic peaks for bromine ([M – OCH₃]+ at m/z 364.1275 and 366.0756), a pattern expected for the target compound due to its bromo substituent . NMR shifts would differ significantly due to diamino vs. methoxy/methyl groups.

Research Findings and Data Gaps

  • Spectral Data : While NMR and MS data are available for compound 2 , similar data for the target compound are lacking, highlighting a research gap.
  • Thermal Properties : Melting points for related compounds (e.g., 117–118°C for compound 3 ) suggest the target may exhibit higher thermal stability due to increased halogenation.

Biological Activity

6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine is a synthetic compound belonging to the quinoline family, characterized by its unique halogenation and methylation patterns. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial and anticancer properties. This article explores its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine is C10H8BrCl2N4, with a molecular weight of approximately 321.00 g/mol. The presence of multiple halogens (bromine and chlorine) along with two amine functionalities contributes to its distinct chemical properties and biological activity.

PropertyValue
Molecular FormulaC10H8BrCl2N4
Molecular Weight321.00 g/mol
Key Functional GroupsBromine, Chlorine, Amine

The biological activity of 6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine is believed to arise from its interactions with various biological targets. The compound may bind to enzymes or receptors through hydrogen bonding or hydrophobic interactions due to its halogen and amine groups. These interactions can disrupt normal cellular processes, leading to its observed biological effects.

Anticancer Activity

Recent studies have indicated that derivatives of quinoline compounds exhibit significant anticancer properties. For instance, related compounds have shown varying degrees of cytotoxicity against cancer cell lines such as MCF-7 (breast cancer) and SW480 (colon cancer). The structure-activity relationship (SAR) analysis suggests that modifications in the quinoline structure can enhance anticancer activity.

Case Study: Anticancer Screening

A study on similar quinoline derivatives reported the following IC50 values against MCF-7 and SW480 cell lines:

Compound NameIC50 (MCF-7) µMIC50 (SW480) µM
6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamineTBDTBD
8a (related derivative)15.85 ± 3.3217.85 ± 0.92

The results indicated that structural variations significantly influence the potency of these compounds against cancer cell lines. Further research is needed to establish the specific IC50 values for 6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine.

Antimicrobial Activity

In addition to anticancer properties, preliminary investigations suggest that 6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine may possess antimicrobial activity. The halogenated structure is known to enhance the interaction with microbial enzymes or membranes, potentially leading to inhibition of growth or cell death in various pathogens.

Comparative Analysis with Similar Compounds

6-Bromo-7,8-dichloro-N4-methylquinoline-3,4-diamine shares structural similarities with other quinoline derivatives that have been studied for their biological activities. A comparative analysis reveals how modifications in substitution patterns can affect biological efficacy.

Compound NameStructural FeaturesUnique Aspects
6-Bromo-5,7-difluoro-N4-methylquinoline-3,4-diamineFluorinated variantFluorine substitutions instead of chlorine
7-Bromo-4-chloro-6-methylquinolineHalogenated quinoline derivativeDifferent substitution pattern

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.